Ethyl 2-(butoxyimino)-4-chloro-3-oxobutanoate

• CAS RN: 68401-33-2
• Molecular Formula: C10H16ClNO4
• Molecular Weight: 249.69 g/mol
• IUPAC Name: ethyl 2-butoxyimino-4-chloro-3-oxobutanoate
• InChI: InChI=1S/C10H16ClNO4/c1-3-5-6-16-12-9(8(13)7-11)10(14)15-4-2/h3-7H2,1-2H3
• InChI Key: LVUXYNYWXQROJH-UHFFFAOYSA-N
• Canonical SMILES: CCCCON=C(C(=O)CCl)C(=O)OCC

Description

Ethyl 2-(butoxyimino)-4-chloro-3-oxobutanoate is a useful research compound. Its molecular formula is C10H16ClNO4 and its molecular weight is 249.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 2-n-butoxyimino-3-oxobutyrate (syn isomer, 48.8 g.), sulfuryl chloride (31.5 g.) and acetic acid (48.8 ml.) was stirred at 40° C. for 10 minutes and further at room temperature for 5.5 hours. After water (300 ml.) was added to the resultant solution under ice cooling, the solution was extracted with methylene chloride three times. The extract was washed with water, an aqueous solution of sodium bicarbonate and a saturated aqueous solution of sodium chloride in turn, and dried over magnesium sulfate. The solution was concentrated in vacuo to give ethyl 2-n-butoxyimino-4-chloro-3-oxobutyrate (syn isomer, 52.1 g.), oil.